Cas no 130859-64-2 (Nitric acid, dihydrate)

• Product Name: Nitric acid, dihydrate
• CAS No: 130859-64-2
• MF: H₅NO₅
• MW: 99.0434005260468
• CID: 1226966
• PubChem ID: 71317684
• Update Time: 2025-04-20

Nitric acid, dihydrate Chemical and Physical Properties

Names and Identifiers

• Nitric acid, dihydrate
• Nitric acid--water (1/2)
• 130859-64-2
• DTXSID40747947

• Inchi： 1S/HNO3.2H2O/c2-1(3)4;;/h(H,2,3,4);2*1H2
• InChI Key： CCJLMKQVMJPQNW-UHFFFAOYSA-N
• SMILES： O[N+](=O)[O-].O.O

Computed Properties

• Exact Mass: 99.01675
• Monoisotopic Mass: 99.01677226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 24.8
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68Ų

Experimental Properties

• PSA: 126.37